Cas no 35848-00-1 (4-Methoxyphenylsulfonylethanol)

• Product Name: 4-Methoxyphenylsulfonylethanol
• CAS No: 35848-00-1
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• MDL: MFCD03789216
• CID: 3158603
• PubChem ID: 572694
• Update Time: 2025-10-28

4-Methoxyphenylsulfonylethanol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyphenylsulfonylethanol
• 2-[(4-Methoxyphenyl)sulfonyl]ethanol #
• 2-(4-methoxybenzenesulfonyl)ethanol
• AKOS024388230
• Ethanol, 2-[(4-methoxyphenyl)sulfonyl]-
• 35848-00-1
• FS-4989
• SCHEMBL4190555
• 2-(4-methoxybenzenesulfonyl)ethan-1-ol
• p-Methoxyphenyl 2-hydroxyethyl sulfone
• 2-(4-methoxyphenyl)sulfonylethanol

• MDL： MFCD03789216
• Inchi： 1S/C9H12O4S/c1-13-8-2-4-9(5-3-8)14(11,12)7-6-10/h2-5,10H,6-7H2,1H3
• InChI Key： PHKWJZLIMDFBKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCO)(=O)=O

Computed Properties

• Exact Mass: 216.04563003g/mol
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72Ų

Additional information on 4-Methoxyphenylsulfonylethanol

Comprehensive Overview of 4-Methoxyphenylsulfonylethanol (CAS No. 35848-00-1): Properties, Applications, and Industry Insights

4-Methoxyphenylsulfonylethanol (CAS No. 35848-00-1) is a specialized organic compound gaining traction in pharmaceutical intermediates, cosmetic formulations, and advanced material synthesis. With the rising demand for sulfone derivatives in green chemistry and high-performance additives, this compound has emerged as a versatile building block. Its unique molecular structure—combining a methoxyphenyl group and a sulfonylethanol moiety—enables applications ranging from UV stabilizers to crosslinking agents in polymer science.

Recent studies highlight the compound’s role in sustainable synthesis, aligning with global trends toward eco-friendly chemicals. Researchers are exploring its potential as a biodegradable intermediate, addressing concerns over environmental persistence. In the cosmetics sector, its mild yet effective properties make it suitable for skin-conditioning agents, a topic frequently searched in connection with "clean beauty" trends. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in Europe and North America.

The synthesis of 4-Methoxyphenylsulfonylethanol typically involves nucleophilic substitution reactions, optimized for minimal byproduct generation. Industry forums often discuss its scalability and cost-efficiency, particularly for manufacturers targeting API production. Notably, its stability under acidic conditions has spurred interest in drug delivery systems, a hot topic in pharmaceutical R&D. Patent databases reveal growing filings for its use in photoinitiators and adhesive formulations, reflecting broader industrial adoption.

From a regulatory standpoint, 35848-00-1 is not classified under restricted lists, making it accessible for commercial R&D. However, proper material safety data sheets (MSDS) should be consulted for handling protocols. As AI-driven platforms like chemical property predictors gain popularity, this compound’s logP value (measured at 1.2) and water solubility data are frequently queried for QSAR modeling applications. These computational approaches accelerate its integration into virtual screening pipelines for novel materials.

Market analysts project steady growth for sulfonylethanol derivatives, driven by demand in electronic materials and personal care. The compound’s compatibility with bio-based solvents positions it favorably amid shifting regulations on volatile organic compounds (VOCs). For laboratories, its crystalline form (melting point 92–94°C) facilitates storage and precise dosing, a practical advantage highlighted in process chemistry discussions. Collaborative studies between academia and industry continue to uncover novel applications, such as its role in self-healing polymers—a trending research area.

In conclusion, 4-Methoxyphenylsulfonylethanol represents a compelling case study in multifunctional chemistry. Its balance of reactivity and stability, coupled with expanding applications, ensures its relevance across scientific disciplines. As innovation priorities shift toward circular economy principles, this compound’s potential for atom-efficient synthesis will likely drive further investigation and commercialization.